1-(1-(Thiophen-2-ylmethyl)piperidin-4-yl)-4-(6-(trifluoromethyl)pyridin-2-yl)piperazine

• IUPAC Name: 1-[1-(thiophen-2-ylmethyl)piperidin-4-yl]-4-[6-(trifluoromethyl)pyridin-2-yl]piperazine
• InChI: InChI=1S/C20H25F3N4S/c21-20(22,23)18-4-1-5-19(24-18)27-12-10-26(11-13-27)16-6-8-25(9-7-16)15-17-3-2-14-28-17/h1-5,14,16H,6-13,15H2
• InChI Key: ULHLRDJNOBCHHS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2CCN(CC2)C3=CC=CC(=N3)C(F)(F)F)CC4=CC=CS4
• Molecular Formula: C20H25F3N4S
• Molecular Weight: 410.5 g/mol

Description

1-(1-(Thiophen-2-ylmethyl)piperidin-4-yl)-4-(6-(trifluoromethyl)pyridin-2-yl)piperazine is a useful research compound. Its molecular formula is C20H25F3N4S and its molecular weight is 410.5. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

Research has identified derivatives of piperazine, incorporating thiophen-2-ylmethyl and trifluoromethyl pyridin-2-yl components, as having significant anticancer activity. These compounds, through a process involving condensation reactions and characterization by spectroscopic means, have shown good anticancer activity against a range of cancer cell lines, including breast, lung, colon, ovary, and liver cancers (Kumar et al., 2013).

Antimicrobial Agents

Novel series of thiazolidinone derivatives, with core structures similar to the compound , have been synthesized and evaluated for antimicrobial activity. These compounds demonstrated significant antimicrobial activity against a variety of bacteria and fungi, pointing to their potential as therapeutic agents in treating infectious diseases (Patel et al., 2012).

Enzyme Inhibition

A study on 1-(1,3,5-Triazin-yl)piperidine-4-carboxamide inhibitors revealed their effectiveness in inhibiting soluble epoxide hydrolase, an enzyme implicated in various diseases. This research underscores the compound's relevance in developing new therapeutic strategies for diseases associated with the enzyme's activity (Thalji et al., 2013).

Insecticide Development

Exploration of derivatives for insecticide development has been conducted, with studies indicating certain growth-inhibiting and larvicidal activities against agricultural pests. This research suggests potential applications in agriculture for managing pest populations and supporting crop protection (Cai et al., 2010).

Structural and Molecular Investigations

Investigations into the molecular structure of compounds featuring the pyrazole/piperidine/aniline moieties derived from s-triazine have been conducted. These studies provide insights into the compound's electronic properties and structural characteristics, crucial for understanding its interactions and potential applications in material science (Shawish et al., 2021).